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Compound of Interest

Compound Name: Carbarsone

Cat. No.: B1668337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Carbarsone, a pentavalent arsenical compound, has a history of use as an antiprotozoal

agent. This technical guide provides an in-depth analysis of its classification as an N-

phenylurea compound, a detailed experimental protocol for its synthesis, and an exploration of

its mechanism of action. Quantitative data are presented in tabular format for clarity.

Furthermore, visual representations of its proposed mechanism of action and a general

experimental workflow for antiprotozoal drug screening are provided using Graphviz diagrams

to facilitate understanding.

Chemical Classification of Carbarsone
Carbarsone, chemically known as [4-(carbamoylamino)phenyl]arsonic acid, is definitively

classified as an N-phenylurea compound. This classification is based on its core chemical

structure, which features a urea moiety (-NH-CO-NH-) where one of the nitrogen atoms is

directly bonded to a phenyl group. This structural characteristic is the defining feature of N-

phenylurea derivatives. The presence of the arsonic acid group (-AsO(OH)₂) on the phenyl ring

makes Carbarsone an organoarsenic compound.
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The systematic IUPAC name for Carbarsone is [4-(carbamoylamino)phenyl]arsonic acid. Its

chemical structure is as follows:

Quantitative Data
A summary of key quantitative data for Carbarsone is presented in Table 1.

Property Value Reference

Molecular Formula C₇H₉AsN₂O₄ [1][2]

Molecular Weight 260.08 g/mol [1][2]

Melting Point 174 °C [1]

Oral LD₅₀ (rat) 510 mg/kg [1]

Appearance
White to slightly off-white

crystalline powder

Solubility
Slightly soluble in water and

alcohol

Experimental Protocols
Synthesis of Carbarsone
The synthesis of Carbarsone can be achieved through the reaction of arsanilic acid with

potassium cyanate in an acidic aqueous solution. The following is a detailed experimental

protocol adapted from the chemical literature.

Materials:

p-Arsanilic acid

Potassium cyanate (KOCN)

Hydrochloric acid (HCl), concentrated

Sodium hydroxide (NaOH) solution
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Decolorizing carbon

Distilled water

Erlenmeyer flasks

Beakers

Buchner funnel and filter paper

Heating and stirring apparatus

pH indicator paper

Procedure:

Preparation of Arsanilic Acid Solution: In a suitable Erlenmeyer flask, dissolve p-arsanilic

acid in a slight excess of dilute sodium hydroxide solution.

Reaction with Potassium Cyanate: To the alkaline solution of arsanilic acid, add a solution of

potassium cyanate in water. The molar ratio of potassium cyanate to arsanilic acid should be

approximately 1.1:1.

Acidification: Cool the reaction mixture in an ice bath and slowly add concentrated

hydrochloric acid with constant stirring until the solution is acidic to Congo red indicator

paper. This will cause the precipitation of Carbarsone.

Purification:

Collect the crude Carbarsone precipitate by vacuum filtration using a Buchner funnel.

Wash the precipitate with cold distilled water.

To further purify, dissolve the crude product in a minimal amount of warm dilute sodium

hydroxide solution.

Add a small amount of decolorizing carbon, stir for 5-10 minutes, and filter the hot solution

to remove the carbon.
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Re-precipitate the Carbarsone by acidifying the filtrate with hydrochloric acid as described

in step 3.

Drying: Collect the purified Carbarsone by vacuum filtration, wash with cold distilled water,

and dry in a desiccator over a suitable drying agent.

Mandatory Visualizations
Proposed Mechanism of Action of Arsenicals
The antiprotozoal activity of pentavalent arsenicals like Carbarsone is believed to involve their

in vivo reduction to the more toxic trivalent form. Trivalent arsenicals are known to inhibit

sulfhydryl-containing enzymes that are crucial for parasite metabolism. A key target is the

pyruvate dehydrogenase (PDH) complex, an essential enzyme in carbohydrate metabolism.
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In Vitro Antiprotozoal Drug Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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